N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-nitrobenzenesulfonamide

• IUPAC Name: N-[3-[methyl(methylsulfonyl)amino]phenyl]-2-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H15N3O6S2/c1-16(24(2,20)21)12-7-5-6-11(10-12)15-25(22,23)14-9-4-3-8-13(14)17(18)19/h3-10,15H,1-2H3
• InChI Key: ONDPCZOMBALZAF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-])S(=O)(=O)C
• Molecular Formula: C14H15N3O6S2
• Molecular Weight: 385.4 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C14H15N3O6S2 and its molecular weight is 385.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.04022755 g/mol and the complexity rating of the compound is 677. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Sulfonamide derivatives have been explored for their versatile roles in synthetic chemistry. One study describes the synthesis of sulfonylcarbamimidic azides from sulfonyl chlorides, showcasing the chemical reactivity of sulfonamides in creating a range of novel compounds with potential utility in further synthetic applications (PeetNorton et al., 1987). Another significant area of research involves the development of paired electrochemical methods for the synthesis of new sulfonamides, diarylsulfones, and bis(arylsulfonyl)aminophenols from nitrobenzene derivatives, indicating a green chemistry approach to sulfonamide synthesis (Mokhtari et al., 2018).

Antimicrobial and Antitumor Activities

Sulfonamides have also been investigated for their potential antimicrobial and antitumor activities. Structural and spectroscopic studies on novel sulfonamide derivatives have been carried out to evaluate their biological activities. For instance, the antimicrobial activity of sulfonamide derivatives has been characterized, highlighting their potential in medical applications (Eren et al., 2018). Furthermore, sulfonamide compounds have been synthesized and assessed for their pro-apoptotic effects on cancer cells, indicating their relevance in developing new cancer therapies (Cumaoğlu et al., 2015).

Structural and Computational Studies

Computational and structural characterizations form another critical area of research, providing insights into the molecular properties of sulfonamides. Studies involving the synthesis, characterization, and computational analysis of sulfonamide molecules have been conducted to understand their electronic properties and potential interactions with biological targets (Murthy et al., 2018).